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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data
for p-Tolyl disulfide, also known as bis(4-methylphenyl) disulfide. The information is presented
to support research, development, and quality control activities where this compound is utilized.

Physicochemical Data of p-Tolyl Disulfide

p-Tolyl disulfide is an organosulfur compound that appears as a colorless to light yellow
crystalline solid at room temperature.[1] Accurate determination of its melting and boiling points
is crucial for its identification, purity assessment, and handling in various chemical processes.

The following table summarizes the reported melting and boiling point values for p-Tolyl
disulfide from various sources.

Physical Property Reported Value(s)
Melting Point 43-46 °C[2][3]
44.0-48.0 °C

47.5 °C[1]

48 °C[4]

Boiling Point 210-215 °C[1]
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Experimental Protocols

The following sections detail the standard methodologies for determining the melting and
boiling points of organic compounds like p-Tolyl disulfide.

The capillary method is a widely accepted technique for accurate melting point determination.

[2]

Principle: A small, powdered sample of the substance is heated at a controlled rate in a
capillary tube. The temperature range from the first sign of melting to the complete liquefaction
of the sample is recorded as the melting point range.[5][6] Pure crystalline solids typically
exhibit a sharp melting point, while impurities can lead to a depressed and broader melting
range.[5][6]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)[5]
e Capillary tubes (sealed at one end)

e Spatula

o Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the p-Tolyl disulfide sample is completely dry and finely
powdered. If necessary, pulverize the crystals using a mortar and pestle.[3]

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample
to collect a small amount of the material. Invert the tube and tap it gently on a hard surface to
pack the sample into the sealed end.[4] The packed sample height should be approximately
2-3 mm.[4]

¢ Measurement:

o Place the loaded capillary tube into the heating block of the melting point apparatus.[3]
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o If the approximate melting point is known, rapidly heat the block to a temperature about
15-20°C below the expected melting point.[4]

o Then, decrease the heating rate to 1-2°C per minute to ensure accurate measurement.[4]

[5]
o Record the temperature at which the first droplet of liquid appears (T1).

o Continue heating slowly and record the temperature at which the entire sample has melted
(T2).

o The melting point is reported as the range T1-T2.
o Repeatability: For accuracy, perform the determination at least twice with fresh samples.[4]

For a sufficient quantity of liquid, the boiling point is most accurately measured during
distillation.[1]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[7][8] During distillation, the liquid is heated to its boiling
point, the vapor rises and is cooled by a condenser, and the resulting liquid (distillate) is
collected. The temperature of the vapor in equilibrium with the boiling liquid is measured as the
boiling point.[1]

Apparatus:

Distillation flask

e Condenser

¢ Receiving flask

e Thermometer

o Heating mantle or oil bath

» Boiling chips
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Procedure:

o Apparatus Setup: Assemble the distillation apparatus as shown in the standard laboratory
manuals. Place the p-Tolyl disulfide in the distillation flask along with a few boiling chips to
ensure smooth boiling.

e Heating: Begin heating the distillation flask gently.

o Equilibrium: As the liquid boils, the vapor will rise and surround the thermometer bulb. The
temperature reading will increase and then stabilize.

o Measurement: Record the stable temperature at which the liquid is actively boiling and
condensing. This temperature is the boiling point. It is important to note the atmospheric
pressure at the time of measurement, as boiling point is pressure-dependent.[7]

Visualizations

The following diagrams illustrate the experimental workflows for determining the melting and
boiling points of p-Tolyl disulfide.
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Prepare Dry, Powdered Sample

'

Load Sample into Capillary Tube (2-3 mm)

'

Place Capillary in Melting Point Apparatus

'

Rapidly Heat to ~15°C Below Expected MP

'

Heat Slowly (1-2°C/min)

'

Record T1: First Liquid Droplet

'

Record T2: All Sample is Liquid

'

Report Melting Point as T1-T2 Range

Workflow for Melting Point Determination

Click to download full resolution via product page

Workflow for Melting Point Determination

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b093600?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Assemble Distillation Apparatus

'

Place Sample and Boiling Chips in Flask

'

Gently Heat the Flask

'

Observe Boiling and Vapor Condensation

'

Record Stable Temperature on Thermometer

'

Record Atmospheric Pressure

'

Report Boiling Point and Pressure

Workflow for Boiling Point Determination (Distillation)

Click to download full resolution via product page

Workflow for Boiling Point Determination (Distillation)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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